3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid

• CAS RN: 1201149-21-4
• Molecular Formula: C11H9BrFNO2
• Molecular Weight: 286.10 g/mol
• IUPAC Name: 3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid
• InChI: InChI=1S/C11H9BrFNO2/c12-7-3-6-4-8(1-2-10(15)16)14-11(6)9(13)5-7/h3-5,14H,1-2H2,(H,15,16)
• InChI Key: CWEFVWYZCJXPIS-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=C(C=C1Br)F)CCC(=O)O

Description

3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C11H9BrFNO2 and its molecular weight is 286.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (4-bromo-2-fluoro-6-iodophenyl)amine (D159) (2 g), 4-pentynoic acid (0.62 g) and copper(I) iodide (0.60 g) in DMF (4 mL) stirred under nitrogen at room temperature was added bis(triphenylphosphine)palladium(II) chloride (0.222 g), then triethylamine (2.2 mL) was added in a portion. The reaction mixture was stirred at 80° C. in microwave reactor for 2 hrs. The solid in the mixture was filtered, the filtrate was diluted with EtOAc (30 mL), washed with brine (80 mL) and water (50 mL×2). The organic layer was dried over anhydrous sodium sulfate. The dried solution was concentrated. The residue was purified by column chromatography to afford 3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid (D160) (700 mg) as a yellow solid. MS (ES): C11H9BrFNO2 requires 285; found 286.0 (M+H+). δH (CDCl3, 400 MHz): 2.75 (2H, t), 3.07 (2H, t), 5.45 (1H, s), 7.05 (1H, d), 7.41 (1H, s).